N-(2-methylbenzyl)-2-phenylacetamide

• IUPAC Name: N-[(2-methylphenyl)methyl]-2-phenylacetamide
• InChI: InChI=1S/C16H17NO/c1-13-7-5-6-10-15(13)12-17-16(18)11-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key: MBCANEKVKPIHFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

N-(2-methylbenzyl)-2-phenylacetamide, also known as N-methylbenzyl-2-phenylacetamide, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of amides and has a molecular formula of C16H17NO.

Scientific Research Applications

Synthesis Methods

• Catalytic Synthesis Techniques : N-phenylacetamide, a compound related to N-(2-methylbenzyl)-2-phenylacetamide, has been synthesized using various catalytic methods. For instance, thiamine hydrochloride was used as a catalyst under reflux conditions, providing a green synthesis approach with high recovery and fewer side-effects (Feng, 2012). Another method involved iodine catalysis, optimizing reaction conditions for improved yield and purity (Feng, 2013).

• Synthesis of Chiral Compounds : Chiral N-α-methylbenzyl-2-phenylpyrrolidine, closely related to this compound, was synthesized using specific reactions, highlighting the versatility of these compounds in creating chiral structures (Reddy & Periasamy, 1995).

Chemical Transformations

• Formation of Benzoxazoles : A study described a method for synthesizing 2-methylbenzoxazoles directly from N-phenylacetamides, indicating the potential of this compound in forming complex heterocyclic structures (Wang et al., 2017).

• Intramolecular Substitution Reactions : Photoinduced intramolecular substitution reactions involving N-(o-halophenyl)acetamide, similar in structure to this compound, led to the formation of products like 2-methylbenzoxazole, demonstrating the compound’s reactivity under specific conditions (Park et al., 2002).

Applications in Imaging and Biological Activity

• Imaging Probes for Receptors : Derivatives of N-phenylacetamide, such as 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide, were developed as imaging probes for 5-HT2A receptors, suggesting similar potential applications for this compound in neuroimaging (Prabhakaran et al., 2006).

• Repellent Activity : Studies on aromatic amides similar to this compound demonstrated significant repellent activity against Aedes aegypti mosquitoes, indicating potential applications in pest control (Garud et al., 2011).

Other Relevant Studies

• QSAR Studies : Quantitative Structure-Activity Relationships (QSAR) studies on N-phenylacetamides, closely related to this compound, were conducted to understand the relationship between molecular structure and biological activity, which can be vital for drug development and other applications (Chen et al., 1999).

• Inhibitors of Blood Platelet Aggregation : Substituted alpha-methylbenzyl compounds, structurally similar to this compound, were found to inhibit blood platelet aggregation, suggesting potential therapeutic applications (Grisar et al., 1976).